Cas no 866358-17-0 (5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester)

5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester is a versatile intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl and ester functional groups. The compound serves as a key building block in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals, enabling sulfonamide and ester derivatization. Its methyl ester group enhances solubility in organic solvents, facilitating further transformations, while the chlorosulfonyl moiety allows for selective nucleophilic substitution reactions. The presence of the methyl substituent on the aromatic ring can influence regioselectivity in subsequent reactions. This compound is typically handled under controlled conditions due to the reactivity of the sulfonyl chloride group. It is commonly utilized in research and industrial applications requiring precise functionalization of benzoic acid derivatives.

5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester structure

866358-17-0 structure

Product Name:5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester

CAS No:866358-17-0

MF:C₉H₉ClO₄S

MW:248.683360815048

MDL:MFCD09746475

CID:872500

Update Time:2025-05-27

5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- 5-(CHLOROSULFONYL)-2-METHYLBENZOIC ACID METHYL ESTER
- 5-chlorosulfonyl-2-methyl-benzoic acid methyl ester
- 5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester
- MDL： MFCD09746475
- Inchi： 1S/C9H9ClO4S/c1-6-3-4-7(15(10,12)13)5-8(6)9(11)14-2/h3-5H,1-2H3
- InChI Key： SXIPOHPNRRSUKP-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(C)=C(C(=O)OC)C=1)(=O)=O

Computed Properties

Exact Mass: 247.991
Monoisotopic Mass: 247.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.8A^2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C621578-50mg	5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester	866358-17-0		50mg	$ 50.00	2022-06-06
TRC	C621578-100mg	5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester	866358-17-0		100mg	$ 70.00	2022-06-06
TRC	C621578-500mg	5-Chlorosulfonyl-2-methyl-benzoic Acid Methyl Ester	866358-17-0		500mg	$ 295.00	2022-06-06
abcr	AB470285-1 g	5-Chlorosulfonyl-2-methyl-benzoic acid methyl ester	866358-17-0		1g	€301.70	2023-07-18
abcr	AB470285-5 g	5-Chlorosulfonyl-2-methyl-benzoic acid methyl ester	866358-17-0		5g	€1,010.30	2023-07-18
Enamine	EN300-54855-0.05g	methyl 5-(chlorosulfonyl)-2-methylbenzoate	866358-17-0	90%	0.05g	$38.0	2023-02-10
Enamine	EN300-54855-0.1g	methyl 5-(chlorosulfonyl)-2-methylbenzoate	866358-17-0	90%	0.1g	$57.0	2023-02-10
Enamine	EN300-54855-0.25g	methyl 5-(chlorosulfonyl)-2-methylbenzoate	866358-17-0	90%	0.25g	$81.0	2023-02-10
Enamine	EN300-54855-0.5g	methyl 5-(chlorosulfonyl)-2-methylbenzoate	866358-17-0	90%	0.5g	$128.0	2023-02-10
Enamine	EN300-54855-1.0g	methyl 5-(chlorosulfonyl)-2-methylbenzoate	866358-17-0	90%	1.0g	$164.0	2023-02-10